Cas no 61716-99-2 (1H-Pyrazole-4-carboxamide, 1-ethyl-3-nitro-)

1H-Pyrazole-4-carboxamide, 1-ethyl-3-nitro- structure
61716-99-2 structure
Product Name:1H-Pyrazole-4-carboxamide, 1-ethyl-3-nitro-
CAS No:61716-99-2
MF:C6H8N4O3
MW:184.152720451355
CID:468649
PubChem ID:71392933
Update Time:2025-04-19

1H-Pyrazole-4-carboxamide, 1-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide, 1-ethyl-3-nitro-
    • 1-ethyl-3-nitropyrazole-4-carboxamide
    • 1-Ethyl-3-nitro-1H-pyrazole-4-carboxamide
    • DTXSID60814721
    • 61716-99-2
    • Inchi: 1S/C6H8N4O3/c1-2-9-3-4(5(7)11)6(8-9)10(12)13/h3H,2H2,1H3,(H2,7,11)
    • InChI Key: CZZYWDBAQFBHKQ-UHFFFAOYSA-N
    • SMILES: O=C(C1C([N+](=O)[O-])=NN(C=1)CC)N

Computed Properties

  • Exact Mass: 184.05974
  • Monoisotopic Mass: 184.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 104.05
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